Cas no 916514-05-1 (2-amino-5-fluoro-4-methylbenzonitrile)

916514-05-1 structure
Product name:2-amino-5-fluoro-4-methylbenzonitrile
2-amino-5-fluoro-4-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-fluoro-4-methyl-
- Benzonitrile,2-amino-5-fluoro-4-methyl-
- 2-amino-5-fluoro-4-methylbenzonitrile
- 916514-05-1
- AKOS017413668
- SCHEMBL406276
- EN300-181648
-
- Inchi: InChI=1S/C8H7FN2/c1-5-2-8(11)6(4-10)3-7(5)9/h2-3H,11H2,1H3
- InChI Key: SROOYYDPEYDFEY-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1F)C#N)N
Computed Properties
- Exact Mass: 150.059
- Monoisotopic Mass: 150.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 2
2-amino-5-fluoro-4-methylbenzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-181648-1.0g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 1g |
$770.0 | 2023-06-08 | |
Enamine | EN300-181648-0.05g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 0.05g |
$179.0 | 2023-09-19 | |
Enamine | EN300-181648-2.5g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 2.5g |
$1509.0 | 2023-09-19 | |
Enamine | EN300-181648-10.0g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 10g |
$3315.0 | 2023-06-08 | |
TRC | A633910-50mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
TRC | A633910-100mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
Aaron | AR01BF4E-50mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 50mg |
$272.00 | 2025-02-09 | |
Aaron | AR01BF4E-2.5g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 2.5g |
$2100.00 | 2025-02-09 | |
1PlusChem | 1P01BEW2-2.5g |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 2.5g |
$1927.00 | 2024-04-20 | |
1PlusChem | 1P01BEW2-50mg |
2-amino-5-fluoro-4-methylbenzonitrile |
916514-05-1 | 95% | 50mg |
$234.00 | 2025-03-19 |
2-amino-5-fluoro-4-methylbenzonitrile Related Literature
-
Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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4. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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